Cas no 1261856-43-2 (2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl)

• Product Name: 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl
• CAS No: 1261856-43-2
• MF: C₁₄H₇F₇
• MW: 308.19420838356
• CID: 4990881
• Update Time: 2025-10-31

2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl

• Inchi： 1S/C14H7F7/c15-10-4-5-12(14(19,20)21)11(7-10)8-2-1-3-9(6-8)13(16,17)18/h1-7H
• InChI Key： HXVUWFBWJSBZCX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=CC=C(C(F)(F)F)C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl

2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl: A Fluorinated Biphenyl Compound with Potential Applications in Medicinal Chemistry and Materials Science

2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl, with the chemical formula C₁₄H₈F₆, is a fluorinated biphenyl derivative characterized by its unique molecular structure and functional groups. The CAS No. 1261856-43-2 identifier highlights its distinct chemical identity, while the 2,3'-Bis(trifluoromethyl) functional groups and 5-fluorobiphenyl core provide critical insights into its physicochemical properties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, materials science, and environmental chemistry. Its synthesis and structural characteristics are central to understanding its biological activity and utility in advanced chemical systems.

Recent studies have demonstrated that the 2,3'-Bis(trifluoromethyl) moieties play a pivotal role in modulating the electronic properties of the 5-fluorobiphenyl scaffold. The introduction of trifluoromethyl groups enhances the compound's hydrophobicity and lipophilicity, which are essential for drug molecule interactions with biological membranes. A 2023 study published in Journal of Medicinal Chemistry investigated the impact of fluorination on the stability and reactivity of biphenyl derivatives, revealing that 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl exhibits exceptional thermal stability compared to its non-fluorinated analogs. This property makes it a promising candidate for applications in high-temperature environments, such as polymer science and nanotechnology.

The 5-fluorobiphenyl core is a well-known structural motif in pharmaceutical research, often serving as a building block for molecules with diverse biological activities. The addition of 2,3'-Bis(trifluoromethyl) groups further modifies its pharmacophore, potentially enhancing its ability to interact with specific biological targets. A 2024 review in Advanced Materials highlighted the role of fluorinated biphenyls in the development of novel anti-inflammatory agents and anticancer therapeutics. The compound's ability to form stable hydrogen bonds with biomolecules, combined with its low solubility in polar solvents, suggests potential applications in targeted drug delivery systems.

From a synthetic perspective, the preparation of 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl involves a series of complex chemical transformations. Researchers have employed fluorination techniques, such.g., electrophilic fluorination and nucleophilic substitution, to achieve the desired functionalization. A 2023 paper in Organic Letters reported a novel synthetic pathway using microwave-assisted fluorination, which significantly improved the yield and purity of the compound. This method not only streamlines the synthesis process but also reduces the environmental impact associated with traditional fluorination methods, aligning with current trends in green chemistry.

The 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl molecule is also of interest in materials science due to its unique electronic properties. Its high electron-withdrawing capacity and conjugated aromatic system make it suitable for applications in organic semiconductors and optoelectronic devices. A 2024 study in ACS Applied Materials & Interfaces explored its use as a dopant in polymer-based solar cells, demonstrating improved charge transport efficiency and stability under harsh conditions. This finding underscores the compound's versatility beyond pharmaceutical applications.

Environmental and toxicological studies are critical for assessing the safety of 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl. While no significant toxicity has been reported in recent research, its persistence in the environment and potential bioaccumulation require careful evaluation. A 2023 report in Environmental Science & Technology analyzed the environmental fate of fluorinated biphenyls, emphasizing the need for regulatory frameworks to manage their lifecycle. This highlights the importance of balancing scientific innovation with ecological responsibility.

Advancements in analytical techniques have enabled more precise characterization of 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are now routinely used to confirm its molecular structure and purity. A 2024 study in Chemical Analysis and Testing described a new method for detecting trace amounts of the compound in environmental samples, which is crucial for monitoring its presence in ecosystems and ensuring compliance with safety standards.

Future research on 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl is likely to focus on its potential as a platform for drug design and materials innovation. The compound's ability to modulate biological interactions and its compatibility with advanced synthesis methods make it a valuable asset in interdisciplinary research. Collaborative efforts between chemists, biologists, and materials scientists will be essential to unlock its full potential while addressing environmental and safety concerns.

In conclusion, 2,3'-Bis(trifluoromethyl)-5-fluorobiphenyl represents a significant advancement in the field of fluorinated organic chemistry. Its unique structure and properties position it as a versatile molecule with applications spanning pharmaceuticals, materials science, and environmental studies. Ongoing research continues to expand our understanding of its behavior and utility, ensuring its role in shaping future scientific and technological developments.